![molecular formula C6H9ClF3N3 B2787566 2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine hydrochloride CAS No. 1432034-83-7](/img/structure/B2787566.png)
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine hydrochloride
Overview
Description
“2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine hydrochloride” is a chemical compound with the molecular weight of 179.14 . It is also known as 2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethylamine .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a wide variety of 3-trifluoromethyl-5,6-dihydro-[1,2,4]triazolo pyrazine derivatives have been synthesized by treating 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-α]pyrazine hydrochloride with an array of isocyanates in the presence of triethylamine .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H8F3N3/c7-6(8,9)5-1-3-12(11-5)4-2-10/h1,3H,2,4,10H2 . This indicates the presence of a trifluoromethyl group and a pyrazol ring in the structure.The presence of a trifluoromethyl group and a pyrazol ring in its structure may bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Scientific Research Applications
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine hydrochloride hydrochloride has been used in a variety of scientific research applications, including the study of receptor binding, the development of new drugs, and the study of physiological and biochemical processes. It has been used to study the binding of serotonin to its receptor, and has been used to develop new drugs for the treatment of depression, anxiety, and other psychiatric disorders. It has also been used to study the biochemical and physiological effects of serotonin on the body.
Mechanism of Action
Target of Action
Similar compounds with a trifluoromethyl group have been used in the pharmaceutical industry, suggesting that this compound may interact with a variety of biological targets .
Biochemical Pathways
Similar compounds have shown promising results in anti-cancer studies , suggesting that this compound may affect pathways related to cell proliferation and apoptosis.
Result of Action
Similar compounds have shown anti-cancer properties , suggesting that this compound may have potential therapeutic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine hydrochloride hydrochloride in lab experiments is its ability to act as a potent agonist at 5-HT1A and 5-HT2 receptors. This makes it an ideal tool for studying the biochemical and physiological effects of serotonin. However, it is important to note that this compound hydrochloride is not approved for human use, and should only be used in lab experiments under the supervision of a qualified professional.
Future Directions
The potential future applications of 2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine hydrochloride hydrochloride are vast. It could be used in the development of new drugs for the treatment of psychiatric disorders, such as depression and anxiety. It could also be used to study the biochemical and physiological effects of serotonin on the body. Additionally, it could be used to study the binding of serotonin to its receptor and to develop new drugs for the treatment of other disorders, such as obesity and substance abuse. Finally, it could be used to study the role of serotonin in the regulation of mood, behavior, and cognitive processes.
Synthesis Methods
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine hydrochloride hydrochloride is synthesized by a process known as reductive amination. This process involves the reaction of 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanal with hydrochloride in the presence of a reducing agent, such as sodium borohydride. The reaction results in the formation of this compound hydrochloride and water as a byproduct.
properties
IUPAC Name |
2-[3-(trifluoromethyl)pyrazol-1-yl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F3N3.ClH/c7-6(8,9)5-1-3-12(11-5)4-2-10;/h1,3H,2,4,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBPQCVYPZCGBTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1C(F)(F)F)CCN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClF3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1432034-83-7 |
Source
|
| Record name | 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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